Cas no 1609406-78-1 ((8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: (8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 1609406-78-1
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD28024757
• CID: 4608688
• Update Time: 2025-06-08

(8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• (8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride
• (1S,5R)-8-methoxy-3-azabicyclo[3.2.1]octane;hydrochloride
• (8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride, AldrichCPR

• MDL： MFCD28024757
• Inchi： 1S/C8H15NO.ClH/c1-10-8-6-2-3-7(8)5-9-4-6;/h6-9H,2-5H2,1H3;1H/t6-,7+,8?;
• InChI Key： RSSBBRVGENVKTN-PAFGHYSMSA-N
• SMILES： Cl.O(C)C1[C@@H]2CNC[C@H]1CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 114
• Topological Polar Surface Area: 21.3

Additional information on (8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride

Introduction to (8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1609406-78-1)

(8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride, identified by its CAS number 1609406-78-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex bicyclic structure and azabicyclo moiety, has garnered attention due to its potential pharmacological properties and its utility in the development of novel therapeutic agents.

The structure of (8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride consists of a bicyclic framework with a nitrogen atom incorporated into one of the rings, forming an azabicycle. The presence of a methoxy group at the 8-position and the specific stereochemistry at the 3-position contribute to its unique chemical and biological profile. This compound belongs to a class of molecules known for their ability to interact with biological targets in intricate ways, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in azabicyclic compounds due to their diverse biological activities and potential applications in treating various diseases. The< strong> azabicyclo[3.2.1]octane scaffold has been explored for its role in modulating enzyme activity, receptor binding, and other pharmacological interactions. The methoxy group in (8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride further enhances its pharmacological potential by influencing its solubility, metabolic stability, and interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. Researchers have been particularly interested in its ability to interact with enzymes and receptors involved in pain signaling, inflammation, and neurodegenerative diseases. The< strong>syn stereochemistry at the 3-position is particularly noteworthy, as it can significantly impact the compound's biological activity by influencing its binding affinity and selectivity.

The hydrochloride salt form of (8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products such as tablets, capsules, or injectables. This improved solubility can lead to better bioavailability and more consistent drug delivery, which are critical factors in the development of effective therapeutics.

Recent studies have begun to explore the pharmacokinetic properties of (8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride, providing valuable insights into how the body processes this compound after administration. These studies have shown that the compound exhibits moderate bioavailability and a reasonable half-life, suggesting that it could be a viable candidate for oral or parenteral administration.

The potential therapeutic applications of (8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride are broad and varied. Preclinical research has indicated that this compound may have efficacy in conditions such as chronic pain, where its interaction with pain-signaling pathways could provide relief without the side effects associated with traditional analgesics like opioids.

In addition to its potential as an analgesic agent, (8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride has shown promise in models of inflammation and neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The< strong> azabicyclo scaffold has been found to interact with various targets involved in these conditions, suggesting that this compound could be developed into a multitargeted therapeutic agent.

The synthesis of< strong>(8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride presents unique challenges due to its complex three-membered ring structure and the need to maintain specific stereochemistry throughout the synthetic process. However, advances in synthetic methodology have made it possible to produce this compound with high purity and yield, facilitating further research and development.

The future direction of research on (8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride will likely focus on optimizing its pharmacological properties through structural modifications and exploring new therapeutic indications. Additionally, clinical trials will be essential to evaluate its safety and efficacy in human populations before it can be approved for medical use.

In conclusion, (8-syn)-8-Methoxy-3-azabicyclo[3.2.1]octane hydrochloride (CAS No.< strong>1609406-78-1) is a promising compound with significant potential in pharmaceutical applications.< strong>The unique structural features of this molecule make it an attractive candidate for further investigation, particularly in areas such as pain management, inflammation, and neurodegenerative diseases.< strong>The ongoing research efforts aimed at understanding its pharmacological properties and developing new derivatives will likely lead to novel therapeutic agents that address unmet medical needs.